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Compound of Interest

Compound Name: Sligkv-NH2

Cat. No.: B549683 Get Quote

Sligkv-NH2 Technical Support Center
Welcome to the technical support center for Sligkv-NH2. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges associated with the solubility and handling of this PAR2 agonist peptide.

Frequently Asked Questions (FAQs)
Q1: What is Sligkv-NH2 and what are its basic properties?

Sligkv-NH2 is a synthetic hexapeptide with the sequence Ser-Leu-Ile-Gly-Lys-Val-NH2. It acts

as a potent agonist for the Protease-Activated Receptor 2 (PAR2).[1] The C-terminal amidation

enhances its binding affinity compared to its carboxylic acid counterpart.[2]

Q2: What is the expected solubility of Sligkv-NH2?

The solubility of Sligkv-NH2 can vary depending on the solvent and desired concentration. It is

reported to be soluble in water up to 1 mg/mL. Some suppliers indicate a much higher solubility

of up to 100 mg/mL in PBS when using co-solvents.[3] For initial stock solutions, organic

solvents like DMSO can also be used.[4][5]

Q3: My Sligkv-NH2 is not dissolving in water. What should I do?

If you are facing issues dissolving Sligkv-NH2 in water, it is recommended to try a step-wise

approach. First, ensure you have allowed the lyophilized peptide to equilibrate to room

temperature before opening the vial to prevent moisture absorption.[6] Gentle sonication can
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help break up aggregates and facilitate dissolution.[5][7] If it still doesn't dissolve, adding a

small amount of a dilute acidic solution, such as 10% acetic acid, can improve solubility due to

the peptide's net positive charge.[4][8]

Q4: Can I dissolve Sligkv-NH2 directly in my cell culture media or buffer (e.g., PBS)?

It is generally not recommended to dissolve a lyophilized peptide directly into a buffer

containing salts, like PBS, as this can sometimes hinder solubility.[9] The best practice is to first

prepare a concentrated stock solution in an appropriate solvent (e.g., sterile water, dilute acetic

acid, or DMSO) and then dilute this stock solution into your experimental buffer.[4]

Q5: How should I store my Sligkv-NH2, both as a lyophilized powder and in solution?

For long-term storage, lyophilized Sligkv-NH2 should be kept at -20°C or -80°C in a desiccated

environment.[6][10] Once in solution, it is best to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[6] Peptide solutions can generally be stored at

-20°C for up to a month or at -80°C for up to six months.[11] For peptides in aqueous solutions,

maintaining a pH between 5 and 6 can prolong storage life.[6]

Troubleshooting Guide
This guide provides a systematic approach to resolving common solubility issues with Sligkv-
NH2.
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Issue Potential Cause Recommended Solution

Cloudy or unclear solution in

water

Incomplete dissolution or

aggregation.

1. Sonication: Place the vial in

an ultrasonic bath for 5-10

minutes to aid dissolution.[5]

[7]2. Gentle Warming: Warm

the solution briefly to 37°C.

[12]3. pH Adjustment: Since

Sligkv-NH2 has a net positive

charge, add a small amount of

10% acetic acid dropwise to

lower the pH, which should

increase solubility.[4][8]

Precipitation upon dilution in

buffer

The peptide has exceeded its

solubility limit in the final buffer.

1. Slow Dilution: Add the

concentrated peptide stock

solution dropwise to the buffer

while gently vortexing. Do not

add the buffer to the stock

solution.[7]2. Lower Final

Concentration: The desired

final concentration may be too

high for the chosen buffer

system. Try preparing a more

dilute solution.

Difficulty dissolving for high

concentrations

The inherent properties of the

peptide may limit its solubility

in purely aqueous solutions at

high concentrations.

1. Use of Organic Solvents:

First, dissolve the peptide in a

small amount of an organic

solvent like DMSO or DMF.[5]

Then, slowly add this stock

solution to your aqueous buffer

to the desired final

concentration. Ensure the final

concentration of the organic

solvent is compatible with your

experimental system (typically

<1% for cell-based assays).[7]

[13]2. Co-solvents in PBS (for
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in vivo formulations): While

specific commercial

formulations are proprietary, a

general approach for high-

concentration peptide

formulations involves a mixture

of co-solvents. A common

practice is to first dissolve the

peptide in a minimal amount of

DMSO, followed by the

addition of a solubilizing agent

like PEG300, and then a

surfactant such as Tween 80,

before finally adding PBS or

saline.

Data Summary
Sligkv-NH2 Properties and Solubility

Property Value Reference

Molecular Weight 614.78 g/mol

Sequence Ser-Leu-Ile-Gly-Lys-Val-NH2

Appearance
White to off-white lyophilized

powder
[3]

Solubility in Water Up to 1 mg/mL

Solubility in PBS with co-

solvents
Up to 100 mg/mL [3]

Storage (Lyophilized) -20°C or -80°C [6][10]

Storage (In Solution)
-20°C (1 month), -80°C (6

months)
[11]

Experimental Protocols
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Protocol 1: Preparation of a 1 mg/mL Sligkv-NH2 Stock
Solution in Sterile Water

Allow the vial of lyophilized Sligkv-NH2 to warm to room temperature before opening.

Add the appropriate volume of sterile, deionized water to the vial to achieve a final

concentration of 1 mg/mL.

Vortex the vial gently for 1-2 minutes.

If the peptide is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

For long-term storage, aliquot the solution into single-use vials and store at -20°C or -80°C.

Protocol 2: Stepwise Solubilization of Sligkv-NH2 using
an Acidic Solution

Begin by attempting to dissolve the peptide in sterile water as described in Protocol 1.

If the solution remains cloudy, add 10% acetic acid dropwise while vortexing.

Continue to add the acidic solution in small increments until the peptide is fully dissolved.

Once dissolved, the solution can be further diluted with an appropriate buffer for your

experiment.

Note the final concentration of acetic acid and ensure it is compatible with your assay.

Protocol 3: Preparation of a High-Concentration Stock
Solution using DMSO

Add a minimal amount of pure DMSO to the lyophilized Sligkv-NH2 to create a concentrated

stock solution (e.g., 10-50 mg/mL).

Ensure complete dissolution by vortexing and, if necessary, brief sonication.
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For use in aqueous-based assays, slowly add the DMSO stock solution dropwise into your

stirred experimental buffer to achieve the desired final concentration.

The final DMSO concentration should ideally be kept below 1% to avoid solvent effects in

biological assays.
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Caption: A troubleshooting workflow for dissolving Sligkv-NH2.
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Caption: Best practices for the storage and handling of Sligkv-NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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